(1Z)-N'-hydroxy-2-(1-methyl-1H-benzimidazol-2-yl)ethanimidamide

• IUPAC Name: N'-hydroxy-2-(1-methylbenzimidazol-2-yl)ethanimidamide
• InChI: InChI=1S/C10H12N4O/c1-14-8-5-3-2-4-7(8)12-10(14)6-9(11)13-15/h2-5,15H,6H2,1H3,(H2,11,13)
• InChI Key: TWKGFTUFKKKXCJ-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2N=C1CC(=NO)N
• Isomeric SMILES: CN1C2=CC=CC=C2N=C1C/C(=N/O)/N
• Molecular Formula: C10H12N4O
• DSSTOX Substance ID: DTXSID501217683
• Molecular Weight: 204.23 g/mol
• CAS RN: 852388-71-7

Description

The compound is a derivative of benzimidazole, which is a type of organic compound consisting of a benzene ring fused to an imidazole ring. Benzimidazoles are known for their wide range of biological activities and are used in a variety of medicinal applications.

Molecular Structure Analysis

The molecular structure of benzimidazole derivatives can be analyzed using various spectroscopic techniques, including FT-IR, FT Raman, and NMR. These techniques can provide information about the compound’s vibrational modes, chemical shifts, and other structural features.

Chemical Reactions Analysis

The chemical reactivity of a compound can be predicted by analyzing its frontier molecular orbitals, specifically the highest occupied molecular orbital (HOMO) and the lowest unoccupied molecular orbital (LUMO). The energy gap between the HOMO and LUMO can indicate the compound’s chemical stability and reactivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can be predicted using various computational methods. These properties may include the compound’s density, boiling point, vapor pressure, and others.

Scientific Research Applications

• Anticancer Properties :

  • A study synthesized a series of hydroxy and non-hydroxy long chain substituted 1,3,4-oxadiazole moiety bearing 2-methyl-1H-benzimidazoles, which showed cytotoxic activity against various human cancer cell lines, including hepatocellular carcinoma and breast adenocarcinoma (Varshney et al., 2015).
  • Another research investigated the anticancer activity of benzimidazole-based mono/dinuclear Zn(II) complexes, demonstrating significant cytotoxic properties against different carcinoma cells (Zhao et al., 2015).

• Anti-inflammatory Activity :

  • Benzimidazole derivatives were evaluated for their anti-inflammatory activity using the rat-paw-oedema method. Compounds such as N'-{4-[2-(1H-benzimidazol-2yl)-2-oxoethyl] phenyl}-2-hydroxyaceto hydrazide showed potent anti-inflammatory properties (Bhor & Sable, 2022).

• Antifungal Activity :

  • Research involving the preparation and characterisation of complexes with Co(II), Ni(II), Cu(II), Zn(II), and Cd(II) using benzimidazole derivatives found enhanced antifungal activity compared to free ligands (Bala, Ahmad, & Sharma, 2013).

• Antioxidant Properties :

  • A study synthesized some benzimidazole derivatives and tested their in vitro effects on rat liver microsomal lipid peroxidation levels, finding significant antioxidant properties (Kuş et al., 2004).

• Antihypertensive Activity :

  • Benzimidazole derivatives were also synthesized and screened for their antihypertensive activity, showing potential as antihypertensive agents (Sharma, Kohli, & Sharma, 2010).

Mechanism of Action

Target of Action

Benzimidazole derivatives, which this compound is a part of, have been reported to exhibit diverse pharmacological activities . They have shown antimicrobial, anticancer, antiviral, antiparasitic, antihypertensive, and anti-inflammatory activities .

Mode of Action

It’s known that benzimidazole derivatives can bind to the minor groove of the dna molecule and recognize a specific base sequence . The mechanism of action of the DNA minor groove binding agents involves two steps. Initially, the binding agent is hydrophobically transferred from solution into the DNA minor groove .

Biochemical Pathways

Benzimidazole derivatives have been reported to affect various biochemical pathways related to their pharmacological activities .

Pharmacokinetics

The pharmacokinetic properties of benzimidazole derivatives can vary widely depending on their chemical structure .

Result of Action

One study reported that a benzimidazole complex was found to cause the formation of intracellular reactive oxygen species (ros) with glutathione (gsh), followed by dna strand breaks .

Action Environment

It’s known that environmental factors can significantly influence the action of benzimidazole derivatives .

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties, as well as how it is handled and used. Specific safety data for “(1Z)-N’-hydroxy-2-(1-methyl-1H-benzimidazol-2-yl)ethanimidamide” is not available.

Future Directions

The future research directions for benzimidazole derivatives could involve exploring their potential uses in medicinal chemistry, given their wide range of biological activities. Additionally, further studies could be conducted to synthesize new benzimidazole derivatives and investigate their properties.